![molecular formula C43H72N7O18P3S-4 B1263325 3-oxodocosanoyl-CoA(4-)](/img/structure/B1263325.png)
3-oxodocosanoyl-CoA(4-)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-oxodocosanoyl-CoA(4-) is a 3-oxo-fatty acyl-CoA arising from deprotonation of the phosphate and diphosphate functions of 3-oxodocosanoyl-CoA; principal microspecies at pH 7.3. It is an 11,12-saturated fatty acyl-CoA(4-) and a long-chain 3-oxo-fatty acyl-CoA(4-). It is a conjugate base of a 3-oxodocosanoyl-CoA.
Scientific Research Applications
Metabolic Pathways and Enzyme Interactions
- Enzyme Inhibition and Interaction: 3,4-Pentadienoyl-CoA, an analog similar in structure to 3-oxodocosanoyl-CoA(4-), is a potent inhibitor of pig-kidney general acyl-CoA dehydrogenase, an enzyme which may have relevance in understanding the metabolic pathways involving 3-oxodocosanoyl-CoA(4-) (Wenz, Ghisla & Thorpe, 2008).
- Synthesis and Detection of CoA Esters: The synthesis and detection of 3-oxohexadecanoyl-CoA, a compound structurally similar to 3-oxodocosanoyl-CoA(4-), have been studied for understanding the role of D-bifunctional protein and L-bifunctional protein. This research may provide methodologies applicable to the study of 3-oxodocosanoyl-CoA(4-) (Tsuchida et al., 2017).
Biodegradation and Environmental Applications
- Degradation of Aromatics and Chloroaromatics: Studies on Pseudomonas sp. strain B13 reveal insights into the degradation pathways of 3-oxoadipate, a process involving 3-oxoadipyl-coenzyme A (CoA), which may provide context for understanding similar pathways that 3-oxodocosanoyl-CoA(4-) might be involved in (Kaschabek et al., 2002).
Biochemical and Molecular Characterization
- Oxalyl Coenzyme A Decarboxylase Gene: Research on Bifidobacterium lactis regarding oxalyl-CoA decarboxylase, a key enzyme in oxalate catabolism, provides insights into the enzymatic pathways and gene characterization, which might be relevant for understanding enzymes interacting with 3-oxodocosanoyl-CoA(4-) (Federici et al., 2004).
- Anaerobic Metabolism of Aromatic Compounds: The metabolism of 3-hydroxybenzoate by the denitrifying bacterium Thauera aromatica, involving coenzyme A (CoA) thioester formation, might offer parallels for the metabolic reactions involving 3-oxodocosanoyl-CoA(4-) (Laempe et al., 2001).
properties
Product Name |
3-oxodocosanoyl-CoA(4-) |
---|---|
Molecular Formula |
C43H72N7O18P3S-4 |
Molecular Weight |
1100.1 g/mol |
IUPAC Name |
[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[2-(3-oxodocosanoylsulfanyl)ethylamino]propyl]amino]butoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]oxolan-3-yl] phosphate |
InChI |
InChI=1S/C43H76N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-31(51)26-34(53)72-25-24-45-33(52)22-23-46-41(56)38(55)43(2,3)28-65-71(62,63)68-70(60,61)64-27-32-37(67-69(57,58)59)36(54)42(66-32)50-30-49-35-39(44)47-29-48-40(35)50/h29-30,32,36-38,42,54-55H,4-28H2,1-3H3,(H,45,52)(H,46,56)(H,60,61)(H,62,63)(H2,44,47,48)(H2,57,58,59)/p-4/t32-,36-,37-,38+,42-/m1/s1 |
InChI Key |
RKCOGGUHKPTOQJ-GNSUAQHMSA-J |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)([O-])[O-])O |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)([O-])OP(=O)([O-])OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)([O-])[O-])O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.